3-Chloro-2-(morpholin-4-yl)benzaldehyde

• Molecular Formula: C11H12ClNO2
• Molecular Weight: 225.67 g/mol
• IUPAC Name: 3-chloro-2-morpholin-4-ylbenzaldehyde
• InChI: InChI=1S/C11H12ClNO2/c12-10-3-1-2-9(8-14)11(10)13-4-6-15-7-5-13/h1-3,8H,4-7H2
• InChI Key: MAVZDTRBJVLXMQ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=C(C=CC=C2Cl)C=O

Description

3-Chloro-2-(morpholin-4-yl)benzaldehyde (CAS: Unspecified in evidence; structurally related to 886500-23-8 ) is a substituted benzaldehyde derivative featuring a morpholine ring at position 2 and a chlorine substituent at position 3 of the benzene ring. This compound is pivotal in organic synthesis, particularly in forming Schiff bases, coordination complexes, and heterocyclic frameworks due to its aldehyde group and electron-donating morpholine moiety. Its structural uniqueness lies in the juxtaposition of the morpholine and chlorine groups, which influence its electronic properties, solubility, and reactivity compared to other benzaldehyde analogs .

Comparison with Similar Compounds

Structural and Functional Group Variations

Positional Isomers

• 3-Chloro-4-morpholinobenzaldehyde (CAS: 886500-23-8): This isomer has the morpholine group at position 4 instead of position 2.
• 5-Chloro-2-(N-tosylamino)benzaldehyde: Unlike the morpholine-substituted compound, this derivative features a tosylamino group at position 2. The sulfonamide group increases hydrogen-bonding capacity, which may enhance interactions in coordination complexes or biological systems .

Non-Chlorinated Analogs

• Benzaldehyde : Lacks substituents, making it less polar and more volatile. Its simplicity limits applications in metal coordination but makes it a common solvent or intermediate in perfumery (e.g., contributing to almond-like aromas) .
• 4-(Dimethylamino)benzaldehyde: The dimethylamino group provides strong electron-donating effects, improving fluorescence properties in photoluminescent materials. However, it lacks the morpholine ring’s rigidity and heteroatom-mediated interactions .

Schiff Base Formation

• 3-Chloro-2-(morpholin-4-yl)benzaldehyde reacts with amines to form Schiff bases (RHC=N-R1), which are precursors for β-lactams and other heterocycles. Its morpholine group stabilizes intermediates via hydrogen bonding, a feature absent in simpler aldehydes like benzaldehyde .
• Comparison with 4-Morpholino Analogs: The 4-morpholino isomer may exhibit faster reaction kinetics in condensation reactions due to reduced steric effects near the aldehyde .

Coordination Chemistry

• Zinc complexes derived from halogenated benzaldehydes (e.g., 5-chloro-2-(N-tosylamino)benzaldehyde) show enhanced photoluminescence and antimicrobial activity. The morpholine group in 3-Chloro-2-(morpholin-4-yl)benzaldehyde could similarly stabilize metal centers, though direct studies are lacking .

Physicochemical Properties

Property	3-Chloro-2-(morpholin-4-yl)benzaldehyde	3-Chloro-4-morpholinobenzaldehyde	Benzaldehyde
Polarity	High (due to morpholine and Cl)	Moderate	Low
Solubility	Soluble in polar aprotic solvents	Similar	Soluble in ethanol
Melting Point	Not reported	Not reported	-26°C
Spectral Features	Strong IR: C=O (~1700 cm⁻¹)	Similar	C=O (~1715 cm⁻¹)

Data inferred from analogs in .

Chromatographic Behavior

• Benzaldehyde derivatives with electron-withdrawing groups (e.g., Cl, morpholine) exhibit longer retention times on reversed-phase columns (e.g., ODS) compared to non-substituted analogs. For example, benzaldehyde has a capacity factor (k') of ~1.1, while chloro-morpholine analogs are expected to have higher k' values due to increased hydrophobicity .